Cas no 5848-64-6 (Phosphorous triamide,N,N,N',N',N'',N''-hexapropyl-)

• Product Name: Phosphorous triamide,N,N,N',N',N'',N''-hexapropyl-
• CAS No: 5848-64-6
• MF: C₁₈H₄₂N₃P
• MW: 331.51994562149
• CID: 374250
• PubChem ID: 138608
• Update Time: 2025-04-19

Phosphorous triamide,N,N,N',N',N'',N''-hexapropyl- Chemical and Physical Properties

Names and Identifiers

• Phosphorous triamide,N,N,N',N',N'',N''-hexapropyl-
• HEXAISOPROPYLPHOSPHORUS TRIAMIDE
• N-bis(dipropylamino)phosphanyl-N-propylpropan-1-amine
• Dipropylamin-N-phosphin
• phosphonic acid tris-dipropylamide
• phosphoric acid tris-dipropylamide
• Phosphorigsaeure-tris-dipropylamid
• Tris-dipropylamino-phosphin
• Tris(N,N-di-n-propylamino)phosphine
• Tris(dipropylamino)phosphine
• Hexa-n-propyl phosphorous triamide
• DTXSID60207174
• P(N(n-C3H7)2)3
• N,N,N',N',N'',N''-hexapropylphosphinetriamine
• 5848-64-6
• FT-0627041
• KPDXRSBWIPGWLS-UHFFFAOYSA-N
• Tri(N,N-di-n-propylamino)phosphine
• HEXA-N-PROPYLPHOSPHOROUSTRIAMIDE
• SCHEMBL8596560
• Phosphine, tris(dipropylamino)-

• MDL： MFCD00015205
• Inchi： 1S/C18H42N3P/c1-7-13-19(14-8-2)22(20(15-9-3)16-10-4)21(17-11-5)18-12-6/h7-18H2,1-6H3
• InChI Key： KPDXRSBWIPGWLS-UHFFFAOYSA-N
• SMILES： P(N(CCC)CCC)(N(CCC)CCC)N(CCC)CCC

Computed Properties

• Exact Mass: 331.31200
• Monoisotopic Mass: 331.31163535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6
• Topological Polar Surface Area: 9.7Ų

Experimental Properties

• Boiling Point: 101-103°C 0,15mm
• PSA: 23.31000
• LogP: 5.57930

Phosphorous triamide,N,N,N',N',N'',N''-hexapropyl- Security Information

• Safety Instruction： S26-S36
• Risk Phrases：R36/38
• Safety Term：S26;S36